Cas no 653593-91-0 (Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-)
653593-91-0 structure
Product Name:Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-
CAS No:653593-91-0
MF:C10H22NO3P
MW:235.260344028473
CID:399905
PubChem ID:71376067
Update Time:2025-04-19
Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]- Chemical and Physical Properties
Names and Identifiers
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- Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]-
- (1-amino-4-tert-butylcyclohexyl)phosphonic acid
- 653593-91-0
- DTXSID10798789
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- Inchi: 1S/C10H22NO3P/c1-9(2,3)8-4-6-10(11,7-5-8)15(12,13)14/h8H,4-7,11H2,1-3H3,(H2,12,13,14)
- InChI Key: GCVSPCMDRHEGFO-UHFFFAOYSA-N
- SMILES: P(C1(CCC(CC1)C(C)(C)C)N)(=O)(O)O
Computed Properties
- Exact Mass: 235.13386
- Monoisotopic Mass: 235.13373056g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.7
- Topological Polar Surface Area: 83.6Ų
Experimental Properties
- PSA: 83.55
Phosphonic acid, [1-amino-4-(1,1-dimethylethyl)cyclohexyl]- Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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